BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for dCeMM4
Stock Solution Preparation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: dCeMMA4

Cat. No.: B10854763

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation of dCeMM4 stock
solutions, a critical step for ensuring reproducibility and accuracy in experiments investigating
its role as a molecular glue degrader.

dCeMM4 is a small molecule that induces the ubiquitination and subsequent degradation of
Cyclin K. It achieves this by promoting the interaction between the CDK12-Cyclin K complex
and the CRL4B E3 ubiquitin ligase complex.[1][2][3][4][5] This targeted protein degradation
makes dCeMM4 a valuable tool for studying the roles of Cyclin K and CDK12 in various cellular
processes, including transcription and cell cycle regulation.

Quantitative Data Summary

For ease of reference, the key quantitative data for dCeMM4 are summarized in the table
below.
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Parameter Value Source
CAS Number 1281683-44-0
Molecular Formula C14H15N303S2
Molecular Weight 337.41 g/mol
B Soluble in DMSO (e.g., 10 mM
Solubility
or 3.33 mg/mL)
Recommended Solvents DMSO, DMF

-20°C for 3 years, 4°C for 2

years

Storage of Powder

-80°C for up to 6 months;

Storage of Stock Solution
-20°C for up to 1 month

Signaling Pathway of dCeMM4

dCeMM4 functions as a molecular glue, bringing together the CDK12-Cyclin K complex and the
DDB1-CUL4B-RBX1 (CRL4B) E3 ubiquitin ligase. This induced proximity facilitates the
ubiquitination of Cyclin K, marking it for proteasomal degradation. The degradation of Cyclin K
subsequently impacts the activity of its binding partner, CDK12, a key regulator of
transcriptional elongation.
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dCeMM4 mechanism of action.

Experimental Protocols

Preparation of a 10 mM dCeMM4 Stock Solution in
DMSO
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This protocol describes the preparation of a 10 mM stock solution of dCeMM4 in dimethyl
sulfoxide (DMSO).

Materials:

o dCeMM4 powder

o Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or amber glass vials

e \ortex mixer

o Calibrated micropipettes

e Analytical balance

Procedure:

o Equilibration: Allow the vial of dCeMM4 powder to equilibrate to room temperature before
opening to prevent condensation of moisture.

» Weighing: Accurately weigh out the desired amount of dCeMM4 powder using an analytical
balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.3374 mg of
dCeMM4 (Molecular Weight = 337.41 g/mol ).

¢ Dissolution:

o Add the appropriate volume of DMSO to the vial containing the dCeMM4 powder. For a 10
mM stock, if you weighed 0.3374 mg, add 100 pL of DMSO.

o Cap the vial tightly.

o Vortex the solution for 1-2 minutes to facilitate dissolution.

o If necessary, gentle warming (e.g., in a 37°C water bath) and/or sonication can be used to
aid dissolution. Visually inspect the solution to ensure that all the powder has dissolved
completely and the solution is clear.
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 Aliquoting: To avoid repeated freeze-thaw cycles which can lead to product degradation, it is
highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-
20 pL) in microcentrifuge tubes.

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for dCeMM4 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10854763#preparing-dcemm4-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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